![molecular formula C21H16FN3O3S B2741481 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-[(pyridin-3-yl)methyl]-1,3-oxazol-5-amine CAS No. 855714-82-8](/img/structure/B2741481.png)
4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-[(pyridin-3-yl)methyl]-1,3-oxazol-5-amine
Description
4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-[(pyridin-3-yl)methyl]-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C21H16FN3O3S and its molecular weight is 409.44. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry: Anticancer Properties
This compound exhibits potential as an anticancer agent. The benzenesulfonyl moiety is known to interact with various biological targets, and when combined with the oxazole ring, it may inhibit cancer cell growth. Research suggests that such compounds can be effective against a range of cancer cell lines, making them valuable for developing new chemotherapy drugs .
Organic Synthesis: Fluorescence Study
In the field of organic synthesis, this compound’s derivatives are studied for their fluorescence properties. They can serve as the backbone for synthesizing fluorescent probes, which are crucial in bioimaging and diagnostics. The pyridinylmethyl group in particular may enhance the fluorescence intensity, providing a bright and stable signal for cellular imaging .
Industrial Applications: Polymer Chemistry
The benzenesulfonyl group within this compound is significant in polymer chemistry. It can act as a sulfonylating agent to modify polymers, altering their physical properties such as thermal stability and solubility. This is particularly useful in creating specialized materials for high-performance applications .
Biotechnology: Enzyme Inhibition
In biotechnological research, the compound’s structure suggests it could be a potent enzyme inhibitor. By binding to the active sites of enzymes, it can regulate biological pathways, which is beneficial for studying disease mechanisms or developing biocatalysts for industrial processes .
Environmental Science: Pollutant Degradation
The compound’s potential for environmental applications lies in its ability to degrade pollutants. Its chemical structure could be tailored to break down specific hazardous substances, aiding in bioremediation efforts and the development of eco-friendly waste treatment solutions .
Analytical Chemistry: Chromatography
In analytical chemistry, such compounds can be used to modify stationary phases in chromatography. This allows for better separation and identification of complex mixtures, enhancing the accuracy and sensitivity of analytical methods .
properties
IUPAC Name |
4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-ylmethyl)-1,3-oxazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FN3O3S/c22-17-10-8-16(9-11-17)19-25-21(29(26,27)18-6-2-1-3-7-18)20(28-19)24-14-15-5-4-12-23-13-15/h1-13,24H,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVDVVLCWMJXNSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=C(C=C3)F)NCC4=CN=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-[(pyridin-3-yl)methyl]-1,3-oxazol-5-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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